Cas no 55346-90-2 (Benzene, 3-chloro-2,4-difluoro-1,5-dinitro-)

Benzene, 3-chloro-2,4-difluoro-1,5-dinitro- structure
55346-90-2 structure
Product Name:Benzene, 3-chloro-2,4-difluoro-1,5-dinitro-
CAS No:55346-90-2
MF:C6HClF2N2O4
MW:238.532947301865
CID:352196
PubChem ID:13260600
Update Time:2025-04-19

Benzene, 3-chloro-2,4-difluoro-1,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 3-chloro-2,4-difluoro-1,5-dinitro-
    • 3-chloro-2,4-difluoro-1,5-dinitrobenzene
    • 55346-90-2
    • DTXSID50532740
    • Inchi: 1S/C6HClF2N2O4/c7-4-5(8)2(10(12)13)1-3(6(4)9)11(14)15/h1H
    • InChI Key: TXDITWPPYUZJCM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC(=C1F)[N+](=O)[O-])[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 237.95933
  • Monoisotopic Mass: 237.9592905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
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